Cas no 680185-71-1 (N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine)

• Product Name: N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine
• CAS No: 680185-71-1
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• MDL: MFCD03425028
• CID: 892586
• PubChem ID: 1085207
• Update Time: 2025-06-12

N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine
• (2-Chloro-benzyl)-pyridin-2-ylmethyl-amine
• (2-Chlorobenzyl)pyridin-2-ylmethylamine
• (2-Chlorobenzyl)-pyridin-2-ylmethylamine
• AKOS000243870
• 1-(2-chlorophenyl)-N-(pyridin-2-ylmethyl)methanamine
• SR-01000325698
• N-[(2-Chlorophenyl)methyl]-2-pyridinemethanamine
• 680185-71-1
• BRD-K21778118-001-01-8
• DTXSID201237436
• SR-01000325698-1
• SCHEMBL25375907

• MDL： MFCD03425028
• Inchi： 1S/C13H13ClN2/c14-13-7-2-1-5-11(13)9-15-10-12-6-3-4-8-16-12/h1-8,15H,9-10H2
• InChI Key： PNKPOYFGEPYCBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCC1C=CC=CN=1

Computed Properties

• Exact Mass: 232.07700
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 3.41570

N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine

Comprehensive Overview of N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine (CAS No. 680185-71-1)

N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine (CAS No. 680185-71-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure combining a pyridine ring and a chlorobenzyl group, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The growing demand for N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine is driven by its role in the design of novel therapeutic agents. Recent studies highlight its utility in creating small-molecule inhibitors targeting specific enzymes or receptors, which are crucial in treating diseases such as cancer and neurological disorders. The compound's structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a valuable tool for medicinal chemists.

In addition to its pharmaceutical applications, CAS No. 680185-71-1 is also explored in material science. Its aromatic and heterocyclic components contribute to the development of advanced materials with unique electronic or optical properties. For instance, it may be used in the synthesis of organic semiconductors or ligands for catalytic systems, aligning with the current trend toward sustainable and high-performance materials.

One of the most frequently searched questions about N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine revolves around its synthesis methods. Researchers often inquire about optimized protocols for its preparation, including reaction conditions, yield improvements, and purification techniques. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes, minimizing waste and hazardous byproducts.

The compound's physicochemical properties, such as solubility, stability, and melting point, are another area of focus. Understanding these parameters is essential for its effective utilization in various applications. For example, its solubility in organic solvents influences its suitability for specific reactions, while its thermal stability determines its performance in high-temperature processes.

Given the increasing emphasis on drug repurposing and polypharmacology, N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine is being investigated for its potential in multitarget therapies. This approach aligns with the broader trend in pharmaceutical research to develop compounds that can address complex diseases through multiple mechanisms of action. The compound's scaffold offers a promising starting point for such explorations.

In summary, N-(2-Chlorobenzyl)-1-(pyridin-2-yl)methanamine (CAS No. 680185-71-1) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its structural features, synthetic versatility, and broad applicability make it a subject of ongoing research and innovation. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and medicine.